2-(4-(2-Fluoroethyl)piperazin-1-yl)-5-methyl-1,3,4-thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of “5-cyano-N-(4-(4-(2-[18 F]fluoroethyl)piperazin-1-yl)-2-(piperidin-1-yl)phenyl)furan-2-carboxamide” for PET imaging of colony-stimulating factor 1 receptor (CSF1R), an emerging target for neuroinflammation imaging, has been developed . The synthesis of “1-(2-(4-(2-fluorobenzyl)piperazin-1-yl)acetyl)indoline-2,3-dione” using piperazine and fluorobenzyl substituents has also been reported as an acetylcholinesterase inhibitor .
Scientific Research Applications
Synthesis and Biological Activity
- Researchers have synthesized various derivatives of 1,3,4-thiadiazole, including compounds related to 2-(4-(2-Fluoroethyl)piperazin-1-yl)-5-methyl-1,3,4-thiadiazole, to investigate their antimicrobial, antilipase, and antiurease activities. Some derivatives demonstrated moderate to good antimicrobial activity against tested microorganisms, with a few exhibiting specific antiurease and antilipase activities (Başoğlu et al., 2013).
- Novel piperazine derivatives containing 1,3,4-thiadiazole moieties have been designed and synthesized, showing promising antibacterial activities against various pathogens. These activities suggest their potential as therapeutic agents in treating bacterial infections (Qi, 2014).
- Another study focused on the synthesis of 1,3,4-thiadiazole amide derivatives containing piperazine, which revealed inhibitory effects against Xanthomonas campestris pv. oryzae, indicating their potential in agricultural applications to combat bacterial diseases in crops (Xia, 2015).
Antimicrobial and Anticancer Potential
- The antimicrobial evaluation of synthesized 5-Phenyl-5H-thiazolo[4,3-b][1,3,4]thiadiazole systems has been conducted, highlighting their utility in developing new antimicrobial agents. Some derivatives showed promising results against various bacterial strains, indicating their potential in medicinal chemistry (Hamama et al., 2017).
- Derivatives of sparfloxacin, a fluoroquinolone, have been synthesized, incorporating 1,3,4-thiadiazole and evaluated for their antibacterial and antimycobacterial activities. These studies suggest avenues for developing new therapeutic agents against resistant bacterial strains (Gurunani et al., 2022).
Structural and Interaction Studies
- The synthesis and in vitro evaluation of 1,3,4-thiadiazole derivatives for their leishmanicidal activity against Leishmania major promastigotes have been reported. Some compounds displayed strong leishmanicidal activity, surpassing the reference drug, pentostam, with a particular compound being highlighted for its potent activity (Foroumadi et al., 2005).
properties
IUPAC Name |
2-[4-(2-fluoroethyl)piperazin-1-yl]-5-methyl-1,3,4-thiadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15FN4S/c1-8-11-12-9(15-8)14-6-4-13(3-2-10)5-7-14/h2-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZYCNAXQAJPWQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)N2CCN(CC2)CCF |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15FN4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.